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Compound of Interest

Compound Name: Lirafugratinib Hydrochloride

CAS No.: 2688040-45-9

Cat. No.: B15574548

Get Quote

These application notes provide detailed information and protocols for researchers, scientists,

and drug development professionals working with RLY-4008, a potent and highly selective

inhibitor of Fibroblast Growth Factor Receptor 2 (FGFR2). The focus is on its solubility and

formulation for in vivo preclinical studies.

RLY-4008: Overview and Mechanism of Action
RLY-4008, also known as lirafugratinib, is an orally bioavailable, irreversible inhibitor of FGFR2.

[1][2] It demonstrates high selectivity for FGFR2 over other members of the FGFR family, such

as FGFR1, FGFR3, and FGFR4.[3] This selectivity is crucial for minimizing off-target toxicities

observed with pan-FGFR inhibitors, such as hyperphosphatemia (associated with FGFR1

inhibition) and diarrhea (linked to FGFR4 inhibition).[4][5]

RLY-4008 covalently binds to cysteine 491 in the P-loop of the FGFR2 kinase domain,

effectively blocking the signal transduction pathways that mediate cell proliferation, survival,

and migration.[2][4] Preclinical and clinical studies have shown its potent anti-tumor activity in

various cancer models with FGFR2 alterations, including fusions, amplifications, and mutations.

[3][6][7] The recommended Phase 2 dose in clinical trials is 70 mg once daily.[8][9]
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Solubility Profile of RLY-4008
The solubility of RLY-4008 is a critical factor for its use in both in vitro and in vivo experiments.

Based on available data, RLY-4008 is a solid powder with limited aqueous solubility.[2][10]

Solvent Solubility

DMSO
Sparingly soluble: 1-10 mg/mL[10] or 20

mg/mL[11]

Water Insoluble[11]

Ethanol 2 mg/mL[11]

Note: For in vivo studies, direct administration of a DMSO solution is generally not

recommended due to potential toxicity. Therefore, a suspension formulation is required for oral

administration.

Formulation for In Vivo Oral Administration
A stable and homogenous suspension is essential for accurate and reproducible dosing in

animal models. A widely used and effective vehicle for oral gavage of poorly soluble

compounds like RLY-4008 is a combination of methylcellulose and a surfactant such as

tocofersolan (TPGS).

Recommended Vehicle Composition
For preclinical studies in mice and rats, the following formulation has been successfully used:

[8]

0.5% (w/v) Methylcellulose

2% (w/v) Tocofersolan (TPGS)

In sterile, purified water

Protocol for Preparation of RLY-4008 Formulation (10
mL)
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This protocol provides a step-by-step guide for preparing a 1 mg/mL suspension of RLY-4008.

The concentration can be adjusted based on the required dose for the animal model.

Materials:

RLY-4008 powder

Methylcellulose (e.g., 400 cP)

Tocofersolan (TPGS)

Sterile, purified water

Sterile conical tubes (15 mL and 50 mL)

Magnetic stirrer and stir bar

Hot plate

Ice bath

Sonicator (optional)

Calibrated balance

Spatula

Procedure:

Prepare the 0.5% Methylcellulose / 2% TPGS Vehicle: a. Heat approximately one-third of the

final required volume of sterile water (e.g., 3.3 mL for a 10 mL final volume) to 60-80°C in a

sterile beaker with a magnetic stir bar. b. Slowly add 50 mg of methylcellulose powder to the

heated water while stirring continuously. The solution will appear cloudy. c. Stir for

approximately 15-20 minutes until the methylcellulose is fully dispersed. d. Remove the

beaker from the hot plate and add the remaining two-thirds of the sterile water (e.g., 6.7 mL)

as cold water or ice to rapidly cool the solution. e. Place the beaker in an ice bath and

continue stirring until the solution becomes clear and viscous. This may take 20-30 minutes.
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f. Add 200 mg of TPGS to the clear methylcellulose solution and stir until it is completely

dissolved.

Prepare the RLY-4008 Suspension: a. Weigh the required amount of RLY-4008 powder (e.g.,

10 mg for a 1 mg/mL suspension in a final volume of 10 mL). b. In a separate sterile tube,

add a small volume of the prepared vehicle (e.g., 1-2 mL) to the RLY-4008 powder to create

a paste. This helps to ensure the powder is adequately wetted and prevents clumping. c.

Gradually add the remaining vehicle to the paste while vortexing or stirring to achieve the

final desired volume. d. If necessary, sonicate the suspension for 5-10 minutes to ensure a

uniform and fine particle size. e. Visually inspect the suspension for homogeneity before

each administration. If settling occurs, vortex the suspension immediately before drawing

each dose.

Storage: It is recommended to prepare the RLY-4008 suspension fresh daily. The vehicle can

be stored at 2-8°C for a limited period, but should be visually inspected for any signs of

contamination before use.

Protocol for In Vivo Xenograft Studies
This protocol outlines a general workflow for evaluating the efficacy of RLY-4008 in a

subcutaneous xenograft mouse model.

Animal Model:

Immunocompromised mice (e.g., BALB/c nude or NOD-SCID) are suitable for establishing

human cancer cell line-derived xenografts.

Experimental Workflow:
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Experimental Workflow for In Vivo Efficacy Study of RLY-4008

Pre-Treatment Phase

Treatment Phase

Post-Treatment Analysis

Cell Culture
(e.g., SNU-16)

Subcutaneous Cell Implantation
(e.g., 1x10^7 cells in Matrigel)

Tumor Growth Monitoring
(Calipers)

Randomization into Treatment Groups
(e.g., average tumor volume 100-200 mm³)

Daily Preparation of RLY-4008 Formulation
(0.5% MC / 2% TPGS)

Oral Gavage Administration
(e.g., 10 mg/kg, once daily)

Monitor Body Weight and Tumor Volume
(Twice weekly)

Study Endpoint
(e.g., tumor volume > 2000 mm³ or signs of toxicity)

Euthanasia and Tissue Collection

Tumor Weight Measurement and
Pharmacodynamic Analysis (e.g., pFGFR2)

Click to download full resolution via product page

Caption: Workflow for an in vivo xenograft study of RLY-4008.
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Procedure:

Cell Culture and Implantation: a. Culture the chosen cancer cell line (e.g., SNU-16 for

FGFR2-amplified gastric cancer) under standard conditions. b. Harvest the cells and

resuspend them in a 1:1 mixture of serum-free medium and Matrigel. c. Subcutaneously

inject the cell suspension (e.g., 1 x 10^7 cells in 0.1 mL) into the flank of each mouse.

Tumor Growth and Randomization: a. Monitor tumor growth by measuring the length and

width with calipers twice a week. b. Calculate tumor volume using the formula: V = 0.5 x

(length x width²). c. When the average tumor volume reaches 100-200 mm³, randomize the

mice into treatment and vehicle control groups.

Dosing and Monitoring: a. Prepare the RLY-4008 formulation and vehicle control as

described in Section 3.2. b. Administer the formulation or vehicle control orally via gavage at

the desired dose and schedule (e.g., 10 mg/kg, once daily). c. Monitor the body weight of the

mice daily or three times a week as an indicator of toxicity. d. Continue to measure tumor

volume twice a week.

Endpoint and Analysis: a. The study may be terminated when tumors in the control group

reach a predetermined size (e.g., >2000 mm³) or if signs of excessive toxicity are observed.

b. At the end of the study, euthanize the mice and excise the tumors. c. Measure the final

tumor weight. d. For pharmacodynamic studies, a cohort of mice can be euthanized at

specific time points after the last dose (e.g., 2 hours) to collect tumors for analysis of target

engagement (e.g., pFGFR2 levels by Western blot or ELISA).

FGFR2 Signaling Pathway
RLY-4008 exerts its anti-tumor effects by inhibiting the FGFR2 signaling pathway.

Understanding this pathway is crucial for interpreting pharmacodynamic data and elucidating

the mechanism of action.
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FGFR2 Signaling Pathway and Inhibition by RLY-4008
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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